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Compound of Interest

3-hydroxy-4-(2-hydroxyethyl)-1H-
Compound Name:
pyrazole-5-carboxylic acid

cat. No.: B1336351

InChIKey: Not available.
Summary

Following a comprehensive search of publicly available chemical databases and scientific
literature, no specific information was found for the compound "3-hydroxy-4-(2-
hydroxyethyl)-1H-pyrazole-5-carboxylic acid." This includes the absence of a registered
InChlIKey, CAS number, or any published experimental data, such as physicochemical
properties, biological activity, or detailed synthesis protocols.

The lack of accessible data prevents the creation of an in-depth technical guide as requested.
There is no quantitative data to summarize in tables, no cited experimental protocols to detalil,
and no described signaling pathways or workflows to visualize.

It is possible that this compound is a novel chemical entity that has not yet been synthesized or
characterized, or that it is described under a different nomenclature that is not readily
identifiable.

For researchers and drug development professionals interested in this scaffold, we recommend
consulting resources on related, well-characterized pyrazole derivatives. For instance, the
compound 4-(2-hydroxyethyl)-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid is
structurally similar and has a registered CAS number (1146290-27-8) and an InChlKey
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(RIAYLEYJKCNBDJ-UHFFFAOYSA-N). Information on this and other pyrazole carboxylic acid
derivatives can be found in chemical supplier catalogs and patent literature.

Further investigation into synthetic routes for novel pyrazole derivatives may provide a pathway
to obtaining the target compound for characterization. General methods for the synthesis of
substituted pyrazoles often involve the condensation of a hydrazine with a 1,3-dicarbonyl
compound or its equivalent.

Due to the absence of specific data for "3-hydroxy-4-(2-hydroxyethyl)-1H-pyrazole-5-
carboxylic acid,” the mandatory requirements for data tables, experimental protocols, and
visualizations cannot be fulfilled at this time.

 To cite this document: BenchChem. [Technical Guide: 3-hydroxy-4-(2-hydroxyethyl)-1H-
pyrazole-5-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336351#inchi-key-for-3-hydroxy-4-2-hydroxyethyl-
1h-pyrazole-5-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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